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Compound of Interest

Compound Name:
1-(4-Bromophenyl)propan-2-amine

hydrochloride

Cat. No.: B164123

Get Quote

Part 1: Executive Safety & Regulatory Directive
WARNING: NEUROTOXIC AGENT 4-Bromoamphetamine (4-BA, also known as PBA) is a

potent, long-lasting selective serotonergic neurotoxin. Unlike therapeutic amphetamines, 4-BA

causes rapid and often permanent depletion of 5-HT (serotonin) and destruction of 5-HT axon

terminals.

Usage Restriction: This protocol is strictly for laboratory animal research (e.g., rodent models

of serotonin depletion) or forensic analysis. It is NOT for human administration or therapeutic

development.[1]

Regulatory Status: 4-BA is a controlled substance in many jurisdictions (e.g., Schedule I in

the UK/US or analogue thereof). Researchers must verify local licensure (e.g., DEA

Schedule I registration) before handling.

Handling: All solid handling must occur within a certified chemical fume hood or glovebox to

prevent inhalation of particulate matter.
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Part 2: Physicochemical & Stoichiometric Data
To ensure reproducible dosing in in vivo studies, precise correction for the hydrochloride salt

form is mandatory.

Compound Specifications
Parameter Value Notes

Compound Name
4-Bromoamphetamine

Hydrochloride

(±)-4-Bromo-α-

methylbenzeneethanamine

HCl

CAS Number 58400-88-7 Hydrochloride salt

Molecular Formula
C₉H₁₂BrN[2][3][4][5][6][7][8] ·

HCl

Molecular Weight (Salt) 250.57 g/mol Used for weighing

Molecular Weight (Base) 214.10 g/mol Used for dosage calculation

Appearance White crystalline solid Hygroscopic

Salt Correction Factor 1.17 (250.57 / 214.10)

Solubility Profile
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Solvent Solubility (max) Comments

PBS (pH 7.2) ~10 mg/mL
Preferred for biological

injection.

0.9% Saline ~10 mg/mL
Standard vehicle for IP/SC

administration.

Ethanol ~30 mg/mL
Not recommended for direct

injection due to tissue irritation.

DMSO ~20 mg/mL

Use only if high concentration

stock is required; dilute before

use.

Water ~50-100 mM
Soluble, but lacks buffering

capacity of PBS.

Part 3: Preparation Protocol
Experimental Logic & Vehicle Selection
For neurotoxicity studies (e.g., assessing 5-HT depletion), 4-BA is typically administered

intraperitoneally (IP) to rats or mice.

Vehicle: 0.9% Sterile Saline (NaCl) is the preferred vehicle to maintain isotonicity.

Concentration: Stock solutions are typically prepared at 10 mg/mL (as salt) or calculated to

deliver specific base-equivalent doses (e.g., 15 mg/kg).

Stability: Halogenated amphetamines are generally stable in solution for short periods, but

oxidation can occur. Fresh preparation is recommended.

Step-by-Step Preparation Workflow
Objective: Prepare 10 mL of a stock solution equivalent to 10 mg/mL of the Free Base in 0.9%

Saline.

Calculate Mass Requirement (with Salt Correction):
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Target Concentration (Base):

Total Volume:

Total Base Required:

Mass of Salt Required:

Weighing (Containment Required):

In a Class II Biological Safety Cabinet or Fume Hood, accurately weigh 117.0 mg of 4-

Bromoamphetamine HCl.

Transfer to a sterile, amber glass vial (protection from light is good practice for

halogenated compounds).

Dissolution:

Add approximately 8 mL of sterile 0.9% Sodium Chloride (Saline).

Vortex gently for 1-2 minutes. The salt should dissolve readily at room temperature.

Note: If dissolution is slow, mild warming (37°C water bath) is permissible. Do not boil.

Volume Adjustment:

Transfer the solution to a volumetric flask or graduated cylinder (if high precision is

needed) or use a calibrated pipette to bring the final volume to 10.0 mL with 0.9% Saline.

Final Concentration: 11.7 mg/mL (Salt)

10 mg/mL (Free Base).

Sterilization (Critical for Injection):

Do not autoclave the drug solution (potential for thermal degradation).

Pass the solution through a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter into a

sterile, sealed crimp-top vial.
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Storage & Stability
Short-term (Hours/Days): Store at 4°C, protected from light.

Long-term: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Verification: Inspect for precipitation before use. If crystals appear, re-solubilize by warming;

if discoloration (yellowing) occurs, discard (indicates oxidation).

Part 4: Visualization of Workflow
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Figure 1: Logical workflow for the preparation of sterile 4-Bromoamphetamine HCl solutions,

highlighting the critical salt correction and cold sterilization steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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